Cas no 32827-49-9 (Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI))

Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) structure
32827-49-9 structure
Product Name:Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
CAS No:32827-49-9
MF:C14H26O4S2
MW:322.483842372894
CID:308429
PubChem ID:161757
Update Time:2025-04-19

Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
    • 2-[10-(carboxymethylsulfanyl)decylsulfanyl]acetic acid
    • Acetic acid, 2,2'-(1,10-decanediylbis(thio))bis-
    • 32827-49-9
    • BCMTD
    • SCHEMBL5597990
    • 1,10-Bis(carboxymethylthiodecane)
    • 3-Thiadicarboxylic acid
    • 1,10-bis(carboxy-methylthio)decane
    • 1,10-Bis(carboxymethylthio)decane
    • DTXSID80186497
    • Inchi: 1S/C14H26O4S2/c15-13(16)11-19-9-7-5-3-1-2-4-6-8-10-20-12-14(17)18/h1-12H2,(H,15,16)(H,17,18)
    • InChI Key: YGPHOWJPGUHNSY-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)CCCCCCCCCCSCC(=O)O

Computed Properties

  • Exact Mass: 322.12738
  • Monoisotopic Mass: 322.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.164
  • Boiling Point: 498.3°Cat760mmHg
  • Flash Point: 255.1°C
  • Refractive Index: 1.533
  • PSA: 74.6
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